Cas no 1192018-89-5 (6-(tert-Butyl)-2-(pyridin-4-yl)benzo[d]oxazole)

6-(tert-Butyl)-2-(pyridin-4-yl)benzo[d]oxazole structure
1192018-89-5 structure
Product Name:6-(tert-Butyl)-2-(pyridin-4-yl)benzo[d]oxazole
CAS No:1192018-89-5
MF:C16H16N2O
MW:252.311043739319
CID:1092876
PubChem ID:58088036
Update Time:2025-04-20

6-(tert-Butyl)-2-(pyridin-4-yl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 6-(tert-Butyl)-2-(pyridin-4-yl)benzo[d]oxazole
    • 6-tert-butyl-2-pyridin-4-yl-1,3-benzoxazole
    • 6-TERT-BUTYL-2-(PYRIDIN-4-YL)-1,3-BENZOXAZOLE
    • VOJOYZYVOKSFEV-UHFFFAOYSA-N
    • 1192018-89-5
    • SCHEMBL1026589
    • A907718
    • 6-tert-butyl-2-(pyridin-4-yl)-benzoxazole
    • Inchi: 1S/C16H16N2O/c1-16(2,3)12-4-5-13-14(10-12)19-15(18-13)11-6-8-17-9-7-11/h4-10H,1-3H3
    • InChI Key: VOJOYZYVOKSFEV-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CN=CC=2)=NC2=CC=C(C=C12)C(C)(C)C

Computed Properties

  • Exact Mass: 252.126263138g/mol
  • Monoisotopic Mass: 252.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 38.9Ų

6-(tert-Butyl)-2-(pyridin-4-yl)benzo[d]oxazole Security Information

  • Storage Condition:Sealed in dry,2-8°C

6-(tert-Butyl)-2-(pyridin-4-yl)benzo[d]oxazole Pricemore >>

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